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Compound of Interest

Compound Name: 5-Nitrouracil

Cat. No.: B018501

For researchers, scientists, and drug development professionals, this in-depth guide provides a
technical overview of the core fundamental properties of 5-Nitrouracil. This document
summarizes its chemical and biological characteristics, details experimental protocols for its
synthesis and purification, and visualizes key processes to facilitate understanding and further
research.

5-Nitrouracil is a derivative of uracil, a fundamental component of ribonucleic acid (RNA). The
introduction of a nitro group at the 5-position of the uracil ring significantly alters its electronic
properties, making it a subject of interest in medicinal chemistry and drug development.[1] Its
potential as an anticancer and antiviral agent stems from its ability to inhibit the synthesis of
DNA and RNA, thereby impeding the proliferation of rapidly dividing cells such as cancer cells.
[2][3] This guide aims to consolidate the essential information required by researchers working
with this compound.

Core Properties of 5-Nitrouracil

The fundamental chemical and physical properties of 5-Nitrouracil are summarized in the
tables below, providing a quick reference for experimental design and analysis.

Chemical and Physical Properties
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Property Value Reference(s)
Chemical Formula CaH3N30a4 [415]
Molecular Weight 157.08 g/mol
CAS Number 611-08-5
Appearance Off-whij[e to pale yellow
crystalline powder or needles
Melting Point >300 °C (decomposes)
Solubility in Water 3.61 g/L (at 25 °C)
pKa 5.19 + 0.10 (Predicted)

Spectroscopic Data

Wavenumber

Spectroscopy Type (cm~*)/Chemical Shift Reference(s)
(ppm)

3142-2811 (O-H/N-H/C-H),
1732 (C=0), 1677, 1624
(NO2), 1417 (C-H), 1356
(NO2), 1318 (aromatic
R2NH/RsN), 1234 (-OH), 975,
832 (aromatic ring bending)

Infrared (IR)

1H NMR (500 MHz, d-DMSO) & 8.84 (1H, s, 6-CH)

5 155.5 (4-C=0), 149.8 (6-
13C NMR (125 MHz, ds-DMSO)  CH), 147.9 (2-C=0), 125.1 (5-
CNOz)

Experimental Protocols

Detailed methodologies for the synthesis and purification of 5-Nitrouracil are crucial for
obtaining high-purity material for research purposes.
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Synthesis of 5-Nitrouracil

The synthesis of 5-Nitrouracil is typically achieved through the nitration of uracil. The following
protocol is a common method used.

Materials:

 Uracil

e Concentrated Sulfuric Acid (98%)

o Concentrated Nitric Acid (70%)

e |ce water

e Stirring apparatus

e Heating mantle

e Reaction flask

e Dropping funnel

« Filtration apparatus (e.g., Buchner funnel)
Procedure:

 In areaction flask, carefully add concentrated sulfuric acid.

o While stirring, slowly add concentrated nitric acid dropwise from a dropping funnel, ensuring
the temperature of the mixture does not exceed 50 °C.

o Once the addition of nitric acid is complete, add uracil portion-wise to the stirred acid
mixture, again maintaining the temperature below 50 °C.

 After the addition of uracil is complete, heat the reaction mixture to 55 °C and maintain this
temperature for 3 hours with continuous stirring.

e Cool the reaction mixture to below room temperature.
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Quench the reaction by carefully pouring the mixture into ice water. A white precipitate of 5-
Nitrouracil will form.

Collect the precipitate by vacuum filtration.
Wash the collected solid with a small amount of ice-cold water.

Dry the product under reduced pressure at 55 °C to yield 5-Nitrouracil as a white solid.
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Starting Materials

Uracil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Nitrouracil: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018501#5-nitrouracil-fundamental-properties-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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